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Compound of Interest

Compound Name: Iron(III) nitrate nonahydrate

Cat. No.: B148018 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Iron(III) nitrate nonahydrate, a common laboratory chemical. Adherence to these

procedures is critical for minimizing risks and ensuring a safe research environment.

Iron(III) nitrate nonahydrate is classified as a hazardous substance, primarily as an oxidizer

and a skin and eye irritant.[1][2] Some classifications also identify it as causing severe skin

burns and eye damage.[3][4][5] Therefore, stringent safety protocols must be followed during

its handling, storage, and disposal.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against chemical exposure. The following table summarizes the required PPE for

handling Iron(III) nitrate nonahydrate.
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Protection Type Required Equipment
Specifications & Best

Practices

Eye/Face Protection
Chemical safety goggles or

glasses and a face shield

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[1][6] A face

shield provides an additional

layer of protection against

splashes.[3][5]

Skin Protection

Nitrile or rubber gloves, lab

coat, or a complete chemical-

resistant suit

Gloves must be inspected for

integrity before each use.[3][5]

Contaminated gloves should

be disposed of properly, and

hands should be washed and

dried after removal.[3][5] A

complete suit is recommended

for handling large quantities or

in situations with a high risk of

exposure.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used when engineering

controls (e.g., fume hood) are

insufficient or unavailable, or if

irritation is experienced.[6]

Particularly important when

there is a risk of inhaling dust

particles.[5]

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are crucial to prevent accidents and exposure. The following

protocol outlines the safe handling of Iron(III) nitrate nonahydrate.

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[1]
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[1]

Remove all combustible materials from the immediate work area.[1][7] Iron(III) nitrate
nonahydrate is an oxidizer and can intensify fires.[1][2]

Don the appropriate PPE as detailed in the table above.

Handling:

Avoid the formation of dust when handling the solid material.[1]

Do not allow the chemical to come into contact with skin, eyes, or clothing.[1]

Avoid ingestion and inhalation.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep containers tightly closed to prevent moisture absorption, as the substance is

hygroscopic.[1][3][6]

Store under an inert atmosphere if possible.[1]

Keep away from incompatible materials such as strong oxidizing agents, combustible

materials, organic materials, and strong reducing agents.[1]

Disposal Plan: Managing Waste Safely
The disposal of Iron(III) nitrate nonahydrate and its containers must be treated as hazardous

waste and managed in accordance with all local, regional, and national regulations.[1][8]

Spill Management:

In case of a spill, do not panic. Evacuate non-essential personnel from the area.

Wearing full PPE, contain the spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/IN2074_msds.pdf
https://www.benchchem.com/product/b148018?utm_src=pdf-body
https://www.benchchem.com/product/b148018?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.flinnsci.com/sds_340-ironiii-nitrate/sds_340/
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5632-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTkyNDh8YXBwbGljYXRpb24vcGRmfGFEbG1MMmd4TVM4NU1qTXpNRGN6TmpNMU16VTRMMU5FUWw4MU5qTXlYMEZWWDBWT0xuQmtaZ3w0OGQ4NmIyNWI1NDI2MGY3NzUzY2I5YzlmNmJmYTg3YzhjZmU4NGQzNTk5ODJkYzcxOGM1ZmFmMGI0ODIxZDNk
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/users/247/Iron(III)%20nitrate%20nonahydrate.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Iron-iii-nitrate-nonahydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.benchchem.com/product/b148018?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC423715000&productDescription=IRON%28III%29+NITRATE+NONAHY+500GR&vendorId=VN00033901&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5632-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTkyNDh8YXBwbGljYXRpb24vcGRmfGFEbG1MMmd4TVM4NU1qTXpNRGN6TmpNMU16VTRMMU5FUWw4MU5qTXlYMEZWWDBWT0xuQmtaZ3w0OGQ4NmIyNWI1NDI2MGY3NzUzY2I5YzlmNmJmYTg3YzhjZmU4NGQzNTk5ODJkYzcxOGM1ZmFmMGI0ODIxZDNk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For small spills, mix with an inert absorbent material such as vermiculite or sodium

carbonate.

Sweep or shovel the mixture into a suitable, labeled, and closed container for disposal.[1]

[3]

Do not use combustible materials like paper or cloth for cleanup.[7]

After the material is collected, ventilate the area and wash the spill site.[2]

Waste Container Disposal:

Dispose of the waste container at an approved waste disposal plant.[3][4][5]

Do not empty into drains or release into the environment.[1][3][4]

Workflow for Safe Handling of Iron(III) Nitrate
Nonahydrate
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1. Preparation
- Verify eyewash/shower access

- Work in fume hood
- Clear combustibles

- Don appropriate PPE

2. Handling
- Avoid dust formation

- Prevent contact with skin, eyes, clothing
- Avoid ingestion and inhalation

3. Storage
- Cool, dry, well-ventilated area

- Tightly closed container
- Away from incompatible materials

After Use

Spill Occurs

If Spill

4. Disposal
- Treat as hazardous waste

- Follow all regulations

End of Lifecycle

Spill Cleanup
- Wear full PPE
- Contain spill

- Mix with inert material
- Collect in labeled container

For Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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